Cas no 1892685-68-5 (tert-butyl 2-hydroxy-6-azabicyclo3.2.1octane-6-carboxylate)

tert-butyl 2-hydroxy-6-azabicyclo3.2.1octane-6-carboxylate structure
1892685-68-5 structure
Product Name:tert-butyl 2-hydroxy-6-azabicyclo3.2.1octane-6-carboxylate
CAS No:1892685-68-5
MF:C12H21NO3
MW:227.300043821335
CID:5765825
PubChem ID:117050692
Update Time:2023-12-26

tert-butyl 2-hydroxy-6-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate
    • 1892685-68-5
    • EN300-1071029
    • 6-Azabicyclo[3.2.1]octane-6-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester
    • tert-butyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylat e
    • tert-butyl 2-hydroxy-6-azabicyclo3.2.1octane-6-carboxylate
    • Inchi: 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-8-6-9(13)4-5-10(8)14/h8-10,14H,4-7H2,1-3H3
    • InChI Key: OZNXIMCBZAVFCW-UHFFFAOYSA-N
    • SMILES: OC1CCC2CC1CN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.146±0.06 g/cm3(Predicted)
  • Boiling Point: 327.9±25.0 °C(Predicted)
  • pka: 14.95±0.20(Predicted)

tert-butyl 2-hydroxy-6-azabicyclo3.2.1octane-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate
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